Cas no 89426-99-3 (4-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 4-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole
• CAS No: 89426-99-3
• MF: C₈H₃BrClF₃N₂
• MW: 299.475030183792
• CID: 1941358
• PubChem ID: 55942
• Update Time: 2025-04-21

4-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole
• DTXSID90237661
• 89426-99-3
• 4-Bromo-6-chloro -2-(trifluoromethyl)-1H-benzimidazole
• LUKWKKYXNIHSRJ-UHFFFAOYSA-N
• BENZIMIDAZOLE, 4-BROMO-6-CHLORO-2-(TRIFLUOROMETHYL)-
• DTXCID40160152
• 4-Bromo-6-chloro-2-(trifluoromethyl)benzimidazole

• Inchi： 1S/C8H3BrClF3N2/c9-4-1-3(10)2-5-6(4)15-7(14-5)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： LUKWKKYXNIHSRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(C(F)(F)F)N2)Cl

Computed Properties

• Exact Mass: 297.912
• Monoisotopic Mass: 297.912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Density: 1.91
• Boiling Point: 354°C at 760 mmHg
• Flash Point: 167.9°C
• Refractive Index: 1.607

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles